N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide

• IUPAC Name: N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H10ClF3N2O4/c19-13-9-12(24(26)27)4-5-14(13)23-17(25)16-7-6-15(28-16)10-2-1-3-11(8-10)18(20,21)22/h1-9H,(H,23,25)
• InChI Key: FKPONIMWQHRXDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H10ClF3N2O4
• Molecular Weight: 410.7 g/mol

Description

N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide, also known as CNF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CNF is a yellow crystalline powder, and its molecular formula is C16H9ClF3N3O3.

Scientific Research Applications

N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has shown promising results in the treatment of cancer, inflammation, and bacterial infections. N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has also been studied for its potential use as an insecticide and herbicide in agriculture. In materials science, N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has been used as a building block for the synthesis of various nanomaterials.

Mechanism of Action

The exact mechanism of action of N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has been shown to have various biochemical and physiological effects on the body. In animal studies, N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has been shown to reduce inflammation, decrease tumor growth, and improve immune function. N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide has also been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide is its versatility, as it can be used in various fields and applications. N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide is also relatively easy to synthesize, making it readily available for laboratory experiments. However, N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide can be toxic in high doses, and its potential side effects on human health are not fully understood.

Future Directions

There are several future directions for research on N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide. One area of interest is the development of new cancer therapies using N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide. Another area of interest is the use of N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide as a potential insecticide and herbicide in agriculture. Additionally, there is potential for the use of N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide in the development of new nanomaterials with unique properties and applications.
In conclusion, N-(2-chloro-4-nitrophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its versatility and potential for use in medicine, agriculture, and materials science make it a promising area of research. However, further studies are needed to fully understand its mechanism of action and potential side effects on human health.